Cas no 15325-29-8 (Benzenamine,4,4'-[(dimethylsilylene)bis(oxy)]bis[N-phenyl-)

Benzenamine,4,4'-[(dimethylsilylene)bis(oxy)]bis[N-phenyl- structure
15325-29-8 structure
Product Name:Benzenamine,4,4'-[(dimethylsilylene)bis(oxy)]bis[N-phenyl-
CAS No:15325-29-8
MF:C26H26N2O2Si
MW:426.582347393036
CID:172939
PubChem ID:151949
Update Time:2025-04-19

Benzenamine,4,4'-[(dimethylsilylene)bis(oxy)]bis[N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4,4'-[(dimethylsilylene)bis(oxy)]bis[N-phenyl-
    • 2-[(2-anilinophenoxy)-dimethylsilyl]oxy-N-phenylaniline
    • dimethyl-di-(N-phenylaminophenoxy)silane
    • 2,2'-[(dimethylsilanediyl)bis(oxy)]bis(N-phenylaniline)
    • Benzenamine, 4,4'-((dimethylsilylene)bis(oxy))bis(N-phenyl-
    • S 1 Antioxidant
    • DTXSID20165302
    • 15325-29-8
    • Inchi: 1S/C26H26N2O2Si/c1-31(2,29-25-19-11-9-17-23(25)27-21-13-5-3-6-14-21)30-26-20-12-10-18-24(26)28-22-15-7-4-8-16-22/h3-20,27-28H,1-2H3
    • InChI Key: GMAAQXBTJKFJRV-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(OC1=CC=CC=C1NC1C=CC=CC=1)OC1=CC=CC=C1NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 426.17648
  • Monoisotopic Mass: 426.176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.165
  • Boiling Point: 524.6°Cat760mmHg
  • Flash Point: 271°C
  • Refractive Index: 1.636
  • PSA: 42.52
  • LogP: 7.47940
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